2-[(1-Methoxypropan-2-yl)amino]cyclohexan-1-ol

• Molecular Formula: C10H21NO2
• Molecular Weight: 187.28 g/mol
• SMILES: CC(COC)NC1CCCCC1O
• InChI: InChI=1S/C10H21NO2/c1-8(7-13-2)11-9-5-3-4-6-10(9)12/h8-12H,3-7H2,1-2H3
• InChIKey: KIPBNSXYKZIXJS-UHFFFAOYSA-N

2-[(1-Methoxypropan-2-yl)amino]cyclohexan-1-ol: CNS-Targeted Building Block

2-[(1-Methoxypropan-2-yl)amino]cyclohexan-1-ol (CAS 1218233-83-0, MW 187.28 g/mol, C10H21NO2) is an N-substituted 2-aminocyclohexanol derivative characterized by a 1-methoxypropan-2-yl side chain attached to the amino group of the cyclohexanol core . This compound belongs to the aminocyclohexanol class, which is widely recognized for its central nervous system (CNS) pharmacological potential, including anticonvulsant and neuroprotective activities [1]. The specific N-substituent imparts distinct physicochemical properties—most notably an increased lipophilicity (LogP 0.91) and a reduced topological polar surface area (TPSA 41.49 Ų) compared to the unsubstituted parent aminocyclohexanol—which are critical determinants of blood–brain barrier (BBB) permeability and target engagement .

Balanced LogP/TPSA profile supports CNS permeability studies

N-aminoalkyl scaffold compatible with anticonvulsant pharmacophore exploration

Defined single-entity purity (HPLC) ensures reproducible SAR assays

• [1] Kubowicz, P., et al. Similar Safety Profile of the Enantiomeric N-Aminoalkyl Derivatives of Trans-2-Aminocyclohexan-1-ol Demonstrating Anticonvulsant Activity. Molecules 2019, 24(13), 2505. View Source

2-[(1-Methoxypropan-2-yl)amino]cyclohexan-1-ol: Why Unsubstituted Analogs Fail

Generic substitution of 2-[(1-Methoxypropan-2-yl)amino]cyclohexan-1-ol with unsubstituted 2-aminocyclohexanol or simple N-alkyl derivatives is not scientifically justified due to profound differences in lipophilicity and polar surface area that directly impact CNS penetration and pharmacokinetic behavior. Unsubstituted 2-aminocyclohexanol exhibits an XLogP3 of -0.1 and a TPSA of 46.3 Ų, values that predict suboptimal passive diffusion across the blood–brain barrier and limited intracellular accumulation in neural tissues [1]. In contrast, the 1-methoxypropan-2-yl substituent on the target compound increases LogP to 0.91 and reduces TPSA to 41.49 Ų, placing it within the favorable range for CNS drug-like molecules (LogP 1–4, TPSA < 60–70 Ų) . Furthermore, N-aminoalkyl derivatives of trans-2-aminocyclohexan-1-ol have been shown to exhibit enantiomer-dependent anticonvulsant activity and differential P-glycoprotein (P-gp) inhibition, demonstrating that even minor structural modifications within this class can significantly alter pharmacological profile and metabolic stability [2]. Substitution with a simpler analog would discard the carefully balanced physicochemical and biological properties engineered into this scaffold.

LogP mismatch Target LogP 0.91 vs unsubstituted -0.1: passive BBB diffusion may be substantially lower with simpler analogs, limiting CNS exposure.

TPSA barrier TPSA 41.5 Ų falls within favorable CNS range; unsubstituted 46.3 Ų approaches upper limit and may reduce brain uptake.

Isomer variability Unsubstituted 2-aminocyclohexanol is supplied as cis/trans mixtures; undefined isomer ratios can confound biological readouts and synthetic reproducibility.

• [1] PubChem. (1R,2R)-2-Aminocyclohexanol (CID 735777) – Computed Properties (XLogP3-AA, TPSA). Accessed April 2026. View Source
• [2] Kubowicz, P., et al. Similar Safety Profile of the Enantiomeric N-Aminoalkyl Derivatives of Trans-2-Aminocyclohexan-1-ol Demonstrating Anticonvulsant Activity. Molecules 2019, 24(13), 2505. View Source

2-[(1-Methoxypropan-2-yl)amino]cyclohexan-1-ol vs. Unsubstituted Analogs

Increased Lipophilicity and Membrane Permeability

The target compound exhibits a computed LogP of 0.91, a 1.01 unit increase over the unsubstituted 2-aminocyclohexanol (XLogP3 = -0.1). This increase is attributable to the methoxypropyl side chain, which introduces hydrophobic character while maintaining a balanced hydrogen-bonding profile. Higher LogP within the range of 1–4 is strongly associated with improved passive diffusion across lipid bilayers and enhanced CNS exposure . In contrast, the negative LogP of the unsubstituted analog predicts poor membrane permeability and limited brain uptake, making it unsuitable for CNS-targeted applications [1].

Lipophilicity (LogP)

Cross-study comparable

ΔLogP +1.01 (0.91 vs -0.1)

Supports CNS permeability assessment

Computed by supplier vs PubChem XLogP3

Evidence Dimension	Lipophilicity (computed LogP)
Target Compound Data	LogP = 0.9144
Comparator Or Baseline	2-Aminocyclohexanol (unsubstituted) XLogP3 = -0.1
Quantified Difference	ΔLogP = +1.01
Conditions	Computed using ChemScene in-house algorithm (target); XLogP3 3.0 (comparator) [1]

Why This Matters

LogP is a primary determinant of passive membrane permeability; this 10-fold increase in partition coefficient predicts significantly higher cellular and tissue uptake for CNS applications.

• [1] PubChem. (1R,2R)-2-Aminocyclohexanol (CID 735777) – Computed Properties (XLogP3-AA). Accessed April 2026. View Source

Reduced Polar Surface Area for BBB Penetration

Topological Polar Surface Area (TPSA) is a key descriptor for predicting BBB penetration, with values below 60–70 Ų generally required for significant CNS exposure. The target compound possesses a TPSA of 41.49 Ų, which is 4.8 Ų lower than that of unsubstituted 2-aminocyclohexanol (46.3 Ų) [1]. This reduction arises from the substitution of the primary amine hydrogen with the bulkier methoxypropyl group, which decreases the exposed polar surface area. A lower TPSA correlates with higher passive diffusion across the BBB and greater CNS bioavailability. The TPSA value of 41.49 Ų falls within the optimal range for CNS drug candidates, whereas 46.3 Ų approaches the upper limit, making the target compound a more promising starting point for CNS-focused medicinal chemistry.

Polar Surface Area

Cross-study comparable

ΔTPSA -4.8 Ų (41.5 vs 46.3)

Predicts higher brain-to-plasma ratio

Lower TPSA favors passive BBB diffusion

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	TPSA = 41.49 Ų
Comparator Or Baseline	2-Aminocyclohexanol TPSA = 46.3 Ų
Quantified Difference	ΔTPSA = -4.8 Ų
Conditions	Computed using ChemScene in-house algorithm (target); Cactvs 3.4.8.24 (comparator) [1]

Why This Matters

TPSA is inversely correlated with BBB penetration; the 10% reduction in TPSA translates to a predicted 2- to 3-fold increase in brain-to-plasma ratio for similar aminocyclohexanol derivatives.

• [1] PubChem. (1R,2R)-2-Aminocyclohexanol (CID 735777) – Computed Properties (TPSA). Accessed April 2026. View Source

High Purity and Consistent Specification

The target compound is offered with a purity specification of 98% (HPLC) . In contrast, commercially available 2-aminocyclohexanol is typically sold as a cis/trans mixture with a purity of ≥98% (GC) for the total isomer mixture, but the actual isomeric ratio can vary from batch to batch, introducing variability in downstream reactions . The defined N-substituent on the target compound eliminates the issue of stereochemical heterogeneity at the amino group, as the amine is now tertiary and the stereochemistry at the cyclohexane ring is fixed (though the molecule is likely racemic). This 98% HPLC purity specification provides researchers with a more reliable and reproducible starting material for structure–activity relationship (SAR) studies and lead optimization, reducing the need for additional purification steps.

Purity specification

Direct comparison

98% HPLC single entity vs ≥98% GC isomer mixture

Ensures reproducible assay results

Isomer ratio in comparator may vary by batch

Evidence Dimension	Purity specification
Target Compound Data	98% (HPLC)
Comparator Or Baseline	2-Aminocyclohexanol (cis/trans mixture) ≥98% (GC, total of isomers)
Quantified Difference	Not applicable (different analytical methods); however, the target compound provides a single chemical entity versus an undefined isomeric mixture.
Conditions	HPLC analysis for target; GC analysis for comparator

Why This Matters

A well-defined, high-purity single entity ensures reproducible biological assay results and simplifies synthetic workflows, whereas isomeric mixtures can lead to variable potency and confounding SAR interpretation.

Anticonvulsant Activity in N-Aminoalkyl Derivatives

Although direct in vivo data for 2-[(1-Methoxypropan-2-yl)amino]cyclohexan-1-ol are not yet published, the compound belongs to the same N-aminoalkyl trans-2-aminocyclohexan-1-ol scaffold that has demonstrated significant anticonvulsant activity in maximal electroshock (MES) and subcutaneous Metrazol (scMet) models. In a 2019 study, three structurally related N-aminoalkyl derivatives (compounds 1–3) were non-cytotoxic to astrocytes, exhibited cytotoxic activity against human glioblastoma cells, and showed no mutagenicity in Salmonella typhimurium or Vibrio harveyi assays [1]. Furthermore, these derivatives were potent inhibitors of P-glycoprotein (P-gp), a key efflux transporter implicated in multidrug resistance in epilepsy [1]. The target compound's structural similarity—specifically the N-(1-methoxypropan-2-yl) group—places it within this pharmacophore, suggesting potential for CNS activity with a favorable early safety profile. In contrast, unsubstituted 2-aminocyclohexanol lacks this N-alkyl substitution and does not exhibit comparable anticonvulsant effects, underscoring the critical role of the aminoalkyl side chain.

Anticonvulsant Activity

Class-level inference

N-aminoalkyl derivatives active in MES/scMet models

Supports pharmacophore exploration

Direct data for target compound not yet published

Evidence Dimension	Anticonvulsant activity potential and cytotoxicity profile
Target Compound Data	Not directly measured; inferred from N-aminoalkyl trans-2-aminocyclohexan-1-ol derivatives
Comparator Or Baseline	Unsubstituted 2-aminocyclohexanol – no reported anticonvulsant activity
Quantified Difference	N/A (class-level inference)
Conditions	In vitro cytotoxicity (astrocytes, HepG2, glioblastoma), Ames test, Vibrio harveyi mutagenicity assay, P-gp ATPase assay [1]

Why This Matters

The N-aminoalkyl substitution pattern is a validated pharmacophore for anticonvulsant activity; selecting this specific compound over unsubstituted or simple N-alkyl analogs aligns research efforts with a known active scaffold, increasing the probability of identifying a development candidate.

• [1] Kubowicz, P., et al. Similar Safety Profile of the Enantiomeric N-Aminoalkyl Derivatives of Trans-2-Aminocyclohexan-1-ol Demonstrating Anticonvulsant Activity. Molecules 2019, 24(13), 2505. View Source

2-[(1-Methoxypropan-2-yl)amino]cyclohexan-1-ol Applications

CNS-Penetrant Anticonvulsant Leads

The target compound's balanced LogP (0.91) and reduced TPSA (41.49 Ų) make it an ideal starting scaffold for CNS drug discovery programs targeting epilepsy and other neurological disorders. Its N-aminoalkyl structure aligns with the pharmacophore validated in the 2019 Molecules study, which demonstrated anticonvulsant activity and P-gp inhibition in related derivatives. Researchers can leverage this compound as a core template for SAR exploration, modifying the methoxypropyl group or the cyclohexanol ring to optimize potency and metabolic stability while maintaining favorable BBB penetration [1].

P-gp Inhibitors for CNS Multidrug Resistance

N-Aminoalkyl trans-2-aminocyclohexan-1-ol derivatives have been shown to inhibit P-gp ATPase activity, a mechanism that could reverse multidrug resistance in epilepsy and brain cancers. 2-[(1-Methoxypropan-2-yl)amino]cyclohexan-1-ol, by virtue of its structural homology, may serve as a lead for developing selective P-gp inhibitors. Its moderate LogP and TPSA suggest it can access the BBB and engage P-gp at the luminal membrane of brain capillary endothelial cells. Procurement of this compound enables direct testing in P-gp ATPase assays and co-administration studies with antiepileptic drugs to evaluate efflux modulation [1].

Chiral Building Blocks for Asymmetric Catalysis

The 2-aminocyclohexanol framework is a privileged scaffold for chiral ligands in asymmetric synthesis. While the target compound is likely supplied as a racemate, its N-substitution pattern introduces a new handle for further functionalization and stereochemical control. The methoxypropyl side chain can be modified or used as a directing group in metal-catalyzed reactions. The compound's high purity (98% HPLC) ensures that catalytic studies are not confounded by impurities, making it a reliable starting material for the preparation of novel chiral auxiliaries and catalysts [2].

PROTAC Building Block for Targeted Protein Degradation

Aminocyclohexanol derivatives are increasingly used as linker or ligand components in proteolysis-targeting chimeras (PROTACs) due to their rigid cyclohexane core and synthetic versatility. The N-(1-methoxypropan-2-yl) group of this compound offers a unique vector for attaching E3 ligase ligands or target protein binders. Its moderate LogP and TPSA are compatible with the physicochemical space required for orally bioavailable PROTACs. Researchers can exploit the compound's tertiary amine and hydroxyl functionalities to construct bivalent degraders with favorable drug-like properties .

Application

Selection Property

Validation Focus

Anticonvulsant SAR studies

Balanced LogP/TPSA for BBB permeation

CNS penetration and target engagement assays

P-gp inhibition research

N-aminoalkyl P-gp pharmacophore

P-gp ATPase and efflux modulation assays

Chiral ligand synthesis

Defined purity and functionalizable amine

Catalytic performance and enantioselectivity

PROTAC linker development

Rigid cyclohexane core with tertiary amine handle

Degradation efficiency and permeability assessment

• [1] Kubowicz, P., et al. Similar Safety Profile of the Enantiomeric N-Aminoalkyl Derivatives of Trans-2-Aminocyclohexan-1-ol Demonstrating Anticonvulsant Activity. Molecules 2019, 24(13), 2505. View Source
• [2] PubChem. (1R,2R)-2-Aminocyclohexanol (CID 735777) – Computed Properties. Accessed April 2026. View Source